![molecular formula C9H7NO2 B113049 4-hydroxy-1H-indole-3-carbaldehyde CAS No. 81779-27-3](/img/structure/B113049.png)
4-hydroxy-1H-indole-3-carbaldehyde
Overview
Description
4-Hydroxyindole-3-carboxaldehyde is a heteroarenecarbaldehyde that is derived from 4-hydroxyindole by replacing the hydrogen at position 3 with a formyl group . It is a plant metabolite and can be found in various plant species . The compound has a molecular formula of C9H7NO2 and is known for its role in various biochemical processes.
Scientific Research Applications
4-Hydroxyindole-3-carboxaldehyde has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 4-Hydroxyindole-3-carboxaldehyde involves its interaction with various molecular targets and pathways. In plants, it is involved in the biosynthesis of secondary metabolites that play a role in pathogen defense . The compound can undergo enzymatic transformations to produce various derivatives that have specific biological activities .
Similar Compounds:
1H-Indole-3-carbaldehyde: A closely related compound that serves as a precursor for many biologically active molecules.
Indole-3-carboxylic acid: Another derivative of indole that has similar chemical properties and applications.
Uniqueness: 4-Hydroxyindole-3-carboxaldehyde is unique due to the presence of both a hydroxyl group and a formyl group, which allows it to participate in a wide range of chemical reactions and biological processes . This dual functionality makes it a valuable compound for various research and industrial applications.
Safety and Hazards
The safety information available indicates that 4-Hydroxy-1H-indole-3-carbaldehyde may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Future Directions
The recent applications of 4-Hydroxy-1H-indole-3-carbaldehyde in inherently sustainable multicomponent reactions provide an overview of the field that awaits further exploitation in the assembly of pharmaceutically interesting scaffolds . The benefits of using multicomponent reactions in synthesis could be categorized into three categories: spontaneous synthesis, more convergent than uni- and bimolecular reactions, and increasing the variety of existing bond-building methods .
Preparation Methods
Synthetic Routes and Reaction Conditions: 4-Hydroxyindole-3-carboxaldehyde can be synthesized through several methods. One common approach involves the reaction of 1H-indole-3-carbaldehyde with appropriate reagents under controlled conditions . For instance, the reaction of 1H-indole-3-carbaldehyde with malononitrile and other reagents can yield various derivatives .
Industrial Production Methods: Industrial production of 4-Hydroxyindole-3-carboxaldehyde typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods and conditions may vary depending on the desired application and the scale of production.
Chemical Reactions Analysis
Types of Reactions: 4-Hydroxyindole-3-carboxaldehyde undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are facilitated by the presence of functional groups such as the formyl group and the hydroxyl group.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize 4-Hydroxyindole-3-carboxaldehyde.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are used to reduce the formyl group to an alcohol.
Substitution: Various nucleophiles can be used to substitute the formyl group or the hydroxyl group under appropriate conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols .
properties
IUPAC Name |
4-hydroxy-1H-indole-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c11-5-6-4-10-7-2-1-3-8(12)9(6)7/h1-5,10,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLBZIZLLMNWTHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)O)C(=CN2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10431124 | |
Record name | 4-hydroxy-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10431124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81779-27-3 | |
Record name | 4-hydroxy-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10431124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Hydroxyindole-3-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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